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Compound of Interest

Triethy benzyl ammonium
Compound Name: ) ]
tribromide

Cat. No.: B12408262

This technical guide provides a comprehensive overview of Triethylbenzylammonium
Tribromide, a key reagent in organic synthesis. It is tailored for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, and applications, with a focus on its role as a brominating agent.

Note on Chemical Identity: It is critical to distinguish Triethylbenzylammonium Tribromide from
the more common Triethylbenzylammonium Bromide. Much of the commercially available data
is for the bromide salt. This guide will clearly differentiate between the two compounds.

Chemical and Physical Properties

Quantitative data for Triethylbenzylammonium Bromide and Tribromide are summarized below.
Data for the tribromide is less common in commercial databases; therefore, some properties
are calculated or inferred from related compounds.
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Triethylbenzylammonium

Triethylbenzylammonium

Property ) . .
Bromide Tribromide
118673-06-6, 120379-52-4
(Note: CAS number
CAS Number 5197-95-5[1] assignment shows some

ambiguity in various sources)

[2](3]

Molecular Formula

C13H22BrN[1]

Ci13H22BrsN

Molecular Weight 272.22 g/mol [1] 432.03 g/mol (Calculated)
) ) ) Yellow to orange-yellow solid
White to off-white crystalline o
Appearance (Inferred from similar
powder[4] ] )
tribromides)[2]
Melting Point 188-192 °CJ[4] Data not available
N Soluble in water and alcohol. )
Solubility Data not available

[5]

Synthesis of Triethylbenzylammonium Tribromide

Triethylbenzylammonium Tribromide is typically synthesized by the oxidation of

Triethylbenzylammonium Bromide. Several methods have been reported for the synthesis of

guaternary ammonium tribromides.[3][6][7]

Experimental Protocol: Synthesis via Oxidation with Nitric Acid

This protocol is based on a reported method for the preparation of benzyl triethyl ammonium

tribromide by the oxidation of the bromide ion with HNOs.[3]

Materials:

 Triethylbenzylammonium Bromide

¢ Nitric Acid (HNO3)

Procedure:
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Dissolve Triethylbenzylammonium Bromide in a suitable solvent.
Slowly add nitric acid to the solution while stirring.

The reaction progress can be monitored by the formation of a colored precipitate (typically

yellow-orange).
After the reaction is complete, the solid tribromide product is isolated by filtration.

The product is then washed with a suitable solvent and dried.
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Synthesis of Triethylbenzylammonium Tribromide
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Caption: Synthesis workflow for Triethylbenzylammonium Tribromide.

Applications in Organic Synthesis
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Triethylbenzylammonium Tribromide is a highly effective and regioselective brominating agent
for activated aromatic compounds such as anilines and phenols.[3] It offers a safer and more
manageable alternative to liquid bromine.

Experimental Protocol: Regioselective Bromination of Phenol

This protocol describes the use of Triethylbenzylammonium Tribromide for the bromination of
phenol.

Materials:

Phenol

Triethylbenzylammonium Tribromide

Solvent (e.g., a mixture of methanol and dichloromethane)[3]

Calcium Carbonate[3]

Procedure:

» Dissolve the phenol in the solvent system.
e Add calcium carbonate to the mixture.

o Slowly add Triethylbenzylammonium Tribromide to the reaction mixture at room temperature.

[3]
e Monitor the reaction progress using thin-layer chromatography.

e Upon completion, the reaction mixture is worked up to isolate the brominated phenol
product.
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Regioselective Bromination Workflow
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Caption: Workflow for the bromination of phenols.

Safety and Handling

Specific safety data for Triethylbenzylammonium Tribromide is limited. The following

information is based on the data for Triethylbenzylammonium Bromide and the general

properties of quaternary ammonium tribromides.

Hazard Statement

Description

Skin Corrosion/Irritation

Causes skin irritation.[8]

Eye Damage/Irritation

Causes serious eye irritation.[8]

Respiratory Hazard

May cause respiratory irritation.[8]
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Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

First Aid Measures:

In case of skin contact: Wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Seek medical attention if irritation persists.

Safety and Handling Logical Flow

Potential Hazards

Eye Irritation Respiratory Irritation

Proper Handling Aid Measure

Lab Coat
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Caption: Logical relationships in safety and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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